N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine

• IUPAC Name: N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine
• InChI: InChI=1S/C7H13N3O/c1-5(2)8-4-7-9-6(3)11-10-7/h5,8H,4H2,1-3H3
• InChI Key: PVGPTGOCYTVTGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CNC(C)C
• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• CAS No.: 915924-63-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan was synthesized by reacting 4-amino-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at a high temperature of 180 °C. Another synthesis involved an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as multinuclear NMR spectroscopy, IR, and elemental analysis. The structures of some compounds were further confirmed by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, N-Trinitroethylamino derivatives and energetic salts based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan were synthesized.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the thermal stabilities of some compounds were determined by thermogravimetric analysis (TG) and differential scanning calorimetry (DSC), indicating that the reported compounds have moderate thermal stabilities.

Scientific Research Applications

Synthesis and Structural Analysis

• Energetic Material Precursor : Zhu et al. (2021) synthesized a related compound, 5-((5-amino-2H-tetrazol-2-yl)methyl)-1,3,4-oxadiazol-2-amine, which was characterized using various techniques including NMR, IR, DSC, and X-ray crystallography. This study contributes to understanding the synthesis and structural properties of compounds related to N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine (Zhu et al., 2021).

• Method Development for Synthesis : Ramazani and Rezaei (2010) developed a novel and efficient method for synthesizing 1,3,4-oxadiazole derivatives, which could be relevant for the synthesis of this compound (Ramazani & Rezaei, 2010).

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Properties : Saundane et al. (2013) synthesized a series of 1,3,4-oxadiazol-2-amine derivatives and evaluated their antimicrobial and antioxidant activities. This indicates potential applications of similar compounds in these areas (Saundane et al., 2013).

Photoreactivity and Synthesis of Fluorinated Heterocycles

• Photochemical Synthesis : Buscemi et al. (2001) reported a photochemical methodology for synthesizing 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles. This research offers insights into the photochemistry of compounds similar to this compound and their potential applications in synthesizing fluorinated heterocycles (Buscemi et al., 2001).

Anticancer Activities

• Anticancer and Antioxidant Potential : Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives with oxadiazol and other moieties. Their study on mouse tumor models revealed significant anticancer and antiangiogenic effects, suggesting potential applications in cancer therapy (Chandrappa et al., 2010).

Antifungal Activities

• Antifungal Evaluation : Nimbalkar et al. (2016) synthesized 1,3,4-oxadiazole derivatives with promising antifungal activity against various human pathogenic fungal strains, highlighting the potential use of similar compounds in antifungal drug development (Nimbalkar et al., 2016).